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Compound of Interest

5-(2,5-
Compound Name:
Dimethylphenoxy)isoquinoline

Cat. No.: B14116313

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential biological relevance of 5-(2,5-Dimethylphenoxy)isoquinoline. The content is
structured to offer both foundational knowledge and practical insights for its application in
research and development.

Section 1: Compound Identification and
Physicochemical Properties

5-(2,5-Dimethylphenoxy)isoquinoline is a substituted aromatic heterocyclic compound. Its
core structure consists of an isoquinoline ring system linked to a 2,5-dimethylphenoxy group via
an ether bond at the 5-position.

Chemical Identifiers

A summary of the key identifiers for 5-(2,5-Dimethylphenoxy)isoquinoline is presented in the
table below. These identifiers are crucial for database searches, procurement, and regulatory
documentation.
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Identifier Value Source

CAS Number 1210329-82-0 [1]

Molecular Formula C17H1sNO [1]

Molecular Weight 249.31 g/mol [1]
5-((2,5-

Probable IUPAC Name dimethylphenyl)oxy)isoquinolin  Inferred

e

) ) Cclccce(c(cl)C)Oc2ccec3cenecce
Canonical SMILES String 23 Inferred

Physicochemical Characteristics

While specific experimental data for 5-(2,5-Dimethylphenoxy)isoquinoline is not widely
available, its properties can be inferred from its structural components: the isoquinoline core
and the dimethylphenoxy substituent. The isoquinoline moiety imparts a basic character to the
molecule, while the dimethylphenoxy group contributes to its lipophilicity.[2][3] It is expected to
be a solid at room temperature with solubility in common organic solvents.

Section 2: Synthesis of 5-(2,5-
Dimethylphenoxy)isoquinoline

The synthesis of 5-(2,5-Dimethylphenoxy)isoquinoline can be approached through
established cross-coupling methodologies for the formation of aryl-oxygen bonds. The Ullmann
condensation and the Buchwald-Hartwig amination are two prominent and reliable strategies
for this transformation.[4][5][6] A plausible synthetic route is outlined below, employing the
Ulimann condensation, which is a classic and effective method for forming diaryl ethers.[5][7]

Proposed Synthetic Workflow: Ullmann Condensation

The proposed synthesis involves the copper-catalyzed coupling of a halogenated isoquinoline
with 2,5-dimethylphenol. 5-Chloroisoquinoline is a suitable starting material due to its
commercial availability and reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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